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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl hydrogen phosphate (DIBP) is an organophosphorus compound with a range of

applications in industrial and research settings, including its use as a flame retardant. Its

solubility in various organic solvents is a critical physical property that dictates its utility in

synthesis, formulation, and purification processes. This technical guide provides a

comprehensive overview of the available solubility data for diisobutyl hydrogen phosphate,

detailed experimental protocols for its determination, and a representative synthesis workflow.

Physicochemical Properties of Diisobutyl Hydrogen
Phosphate
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Property Value Reference

CAS Number 6303-30-6 [1]

Molecular Formula C8H19O4P [1]

Molecular Weight 210.21 g/mol [1]

Appearance Colorless Oil [1]

Density 1.047 g/cm³ at 20°C [1]

Boiling Point 263.6 ± 23.0 °C (Predicted) [1]

Water Solubility 22.3 g/L at 20°C [1]

LogP 2.6 at 20°C [1]

Solubility of Diisobutyl Hydrogen Phosphate in
Organic Solvents
Quantitative solubility data for diisobutyl hydrogen phosphate in a wide range of specific

organic solvents is not extensively reported in publicly available literature. However, a general

solubility in "organic solvents" has been noted.

Solvent Temperature (°C) Solubility (g/L)

Organic Solvents (General) 20 8259

For comparison and to provide a broader understanding, the table below includes qualitative

and quantitative solubility data for structurally similar organophosphate compounds.
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Compound Solvent Temperature (°C) Solubility

Isobutyl dihydrogen

phosphate
Ethanol Not Specified Soluble

Isobutyl dihydrogen

phosphate
Acetone Not Specified Soluble

Dibutyl phosphate Chloroform Not Specified Soluble

Dibutyl phosphate Methanol Not Specified Slightly Soluble

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

n-Butyl alcohol 25 High

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

n-Propyl alcohol 25 High

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

Ethanol 25 Moderate

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

Isobutanol 25 Moderate

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

Isopropanol 25 Moderate

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

Methanol 25 Low

1,1'-binaphthyl-2,2'-

diyl

hydrogenphosphate

Ethyl acetate 25 Low

Given the limited specific data for diisobutyl hydrogen phosphate, experimental

determination of its solubility in solvents relevant to a particular application is highly
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recommended. The following section provides detailed protocols for this purpose.

Experimental Protocols for Solubility Determination
The solubility of diisobutyl hydrogen phosphate in an organic solvent can be determined

using several established methods. The choice of method may depend on the desired

accuracy, the amount of sample available, and the available analytical instrumentation.

Gravimetric Method
This is a straightforward and widely used method for determining the solubility of a substance.

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of diisobutyl hydrogen phosphate to a known volume of the

desired organic solvent in a sealed container (e.g., a screw-cap vial).

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. The presence of undissolved solute is necessary to confirm

saturation.

Isolation of the Saturated Solution:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-weighed,

calibrated pipette.

Solvent Evaporation and Mass Determination:

Transfer the supernatant to a pre-weighed, dry evaporating dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood, on a hot plate at

low heat, or in a vacuum oven) until the solute is completely dry.

Cool the evaporating dish in a desiccator and weigh it.
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Repeat the drying and weighing steps until a constant mass is obtained.

Calculation:

The mass of the dissolved diisobutyl hydrogen phosphate is the final mass of the dish

and residue minus the initial mass of the empty dish.

Solubility can then be expressed in various units, such as grams per 100 mL ( g/100 mL)

or moles per liter (mol/L).

UV-Visible Spectrophotometry Method
This method is suitable if diisobutyl hydrogen phosphate exhibits a chromophore that

absorbs in the UV-Vis region and the chosen solvent is transparent in that region.

Methodology:

Preparation of a Calibration Curve:

Prepare a series of standard solutions of diisobutyl hydrogen phosphate of known

concentrations in the chosen organic solvent.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a graph of absorbance versus concentration to create a calibration curve.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution as described in the gravimetric method (Section 4.1.1).

Withdraw a sample of the clear supernatant and dilute it with a known volume of the

solvent to bring the concentration within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the calibration curve to determine the concentration of the diluted solution.
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Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

High-Performance Liquid Chromatography (HPLC)
Method
HPLC is a highly sensitive and accurate method for determining solubility, especially for

complex mixtures or when only small sample volumes are available.

Methodology:

Method Development:

Develop an HPLC method (including column, mobile phase, flow rate, and detector

settings) that can effectively separate and quantify diisobutyl hydrogen phosphate.

Preparation of a Calibration Curve:

Prepare a series of standard solutions of diisobutyl hydrogen phosphate of known

concentrations in the mobile phase or a compatible solvent.

Inject a fixed volume of each standard solution into the HPLC system and record the peak

area.

Plot a graph of peak area versus concentration to create a calibration curve.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution as described in the gravimetric method (Section 4.1.1).

Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm) to remove any

undissolved particles.

Dilute a known volume of the filtered saturated solution with the mobile phase to bring the

concentration within the linear range of the calibration curve.

Inject a fixed volume of the diluted solution into the HPLC system and record the peak

area.
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Calculation:

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Synthesis Workflow of Diisobutyl Hydrogen
Phosphate
The synthesis of diisobutyl hydrogen phosphate can be achieved through the reaction of

phosphorus oxychloride with isobutanol. The following diagram illustrates a general workflow

for this synthesis.

Reactants:
- Phosphorus Oxychloride (POCl3)

- Isobutanol

Reaction
(Controlled Temperature)

Quenching
(e.g., with water or ice)

Workup:
- Extraction with an organic solvent

- Washing with brine

Drying
(e.g., with anhydrous MgSO4)

Purification
(e.g., distillation or chromatography) Diisobutyl Hydrogen Phosphate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of diisobutyl hydrogen phosphate.

Conclusion
This technical guide has summarized the available information on the solubility of diisobutyl
hydrogen phosphate in organic solvents. While specific quantitative data is limited, this

document provides researchers, scientists, and drug development professionals with the

necessary background and detailed experimental protocols to determine this critical parameter

for their specific applications. The provided synthesis workflow also offers a foundational

understanding of its preparation. Further experimental investigation is encouraged to build a

more comprehensive solubility profile for this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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